![molecular formula C16H17BrN4O3 B2941918 1-(5-bromonicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide CAS No. 1226434-97-4](/img/structure/B2941918.png)
1-(5-bromonicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-bromonicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide, also known as BPIP, is a chemical compound that has shown great potential in scientific research applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In
Scientific Research Applications
Discovery of Soluble Epoxide Hydrolase Inhibitors
Research has identified inhibitors of soluble epoxide hydrolase (sEH) that are derived from similar structural frameworks, highlighting the potential of such compounds in studying enzyme inhibition and their role in various diseases. For example, the study on "Discovery of 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as inhibitors of soluble epoxide hydrolase" by Thalji et al. (2013) discovered a series of inhibitors that provide evidence of robust in vivo target engagement, indicating their utility in disease models (Thalji et al., 2013).
Antifungal and Antimicrobial Applications
Compounds with similar core structures have been evaluated for their antifungal and antimicrobial activities. For instance, "Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives" by Xianglong Wu et al. (2014) explores benzamide derivatives for potential biological activities, including antimicrobial effects (Wu et al., 2014).
Antiprotozoal Agents
Another area of research application for similar compounds is in the development of antiprotozoal agents. A study titled "Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents" by Ismail et al. (2004) synthesized compounds that showed promising in vitro and in vivo activities against protozoal infections, suggesting a potential pathway for the development of new therapeutics (Ismail et al., 2004).
Herbicidal Activities
Research into novel herbicidal agents has also utilized structures akin to "1-(5-bromonicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide." For example, "Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides" by De-jin Hu et al. (2009) discusses the synthesis of compounds designed to inhibit D1 protease in plants, showing moderate to good herbicidal activities (Hu et al., 2009).
properties
IUPAC Name |
1-(5-bromopyridine-3-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN4O3/c1-10-6-14(20-24-10)19-15(22)11-2-4-21(5-3-11)16(23)12-7-13(17)9-18-8-12/h6-9,11H,2-5H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBYRHZGOIDSDPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CN=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-bromonicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.